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Compound of Interest

Compound Name: 3-Fluorophenylboronic acid

Cat. No.: B151535

An In-depth Technical Guide to the Safe Handling of 3-Fluorophenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 3-
fluorophenylboronic acid. The information is intended for professionals in research and
development who handle this chemical in a laboratory setting.

Chemical Identification and Physical Properties

3-Fluorophenylboronic acid is an organoboron compound used in various chemical
syntheses, including palladium-catalyzed cross-coupling reactions.[1][2] It is important to be
aware of its physical and chemical properties to ensure safe handling.
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Property Value Source
Molecular Formula C6H6BFO2 [3114]
Molecular Weight 139.92 g/mol [31[5]
CAS Number 768-35-4 [11[3][4][6]
Appearance Off-white to light yellow crystal 214
powder
Melting Point 211-218°C (411.8-413.6 °F)  [2][4][5]
Solubility No data available [4]

Hazard Identification and GHS Classification

3-Fluorophenylboronic acid is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for communicating these hazards.
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Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physical properties

are typically not provided in standard safety data sheets. These studies are conducted under

standardized guidelines (e.g., OECD Test Guidelines) by manufacturers. For end-users, the

most relevant protocols are those for safe handling and emergency response. The following

sections and diagrams outline these critical procedures.

Safe Handling and Personal Protective Equipment

(PPE)
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A systematic approach to handling 3-fluorophenylboronic acid is crucial to minimize
exposure and ensure laboratory safety.

Engineering Controls

o Ventilation: Work in a well-ventilated area.[4][7] For operations that may generate dust or
vapors, use a chemical fume hood.[8][9]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][6][7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin
exposure.[4][6][10] A lab coat is mandatory.[10]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or equivalent is recommended.[1]

General Hygiene Practices

e Wash hands thoroughly after handling, and before eating, drinking, smoking, or using the
restroom.[4][6][8]

» Do not eat, drink, or smoke in areas where chemicals are handled or stored.[6][11][12]

o Contaminated clothing should be removed and washed before reuse.[8]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-fluorophenylboronic acid.
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Storage and Disposal

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[7]
o Keep the container tightly closed and sealed.[4][7]
o Store locked up.[4]

e The storage class code is 8A for combustible corrosive hazardous materials.[1]

Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4][13]

e Do not release into the environment.[7] Chemical waste should be collected in designated,
labeled, and sealed containers.[13]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is required.

First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Get immediate medical
attention.[4][6][7]

Wash off immediately with soap and plenty of
_ water while removing all contaminated clothes
Skin Contact o .
and shoes. If skin irritation occurs, get medical

advice/attention.[4][6][8]

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

Inhalation o ) o
respiration. Get medical attention if you feel
unwell.[4][6]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a poison center or doctor/physician if

you feel unwell.[4][7][11]

Spill Response

o Ensure adequate ventilation and wear appropriate personal protective equipment.[7]

» For solid spills, sweep or vacuum up the material and place it in a suitable container for
disposal without creating dust.[7][8]

e Prevent the product from entering drains.[8]

Emergency Response Logic
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Caption: Emergency response workflow for spills and exposure incidents.

Hazard Relationships and Precautions

The GHS classifications for 3-fluorophenylboronic acid are interconnected, necessitating a

multi-faceted approach to safety precautions.
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Caption: Relationship between hazards and required safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Fluorophenylboronic acid safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151535#3-fluorophenylboronic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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